6-{[2-(4-isopropylbenzoyl)hydrazino]carbonyl}-3-cyclohexene-1-carboxylic acid

• IUPAC Name: 6-[[(4-propan-2-ylbenzoyl)amino]carbamoyl]cyclohex-3-ene-1-carboxylic acid
• InChI: InChI=1S/C18H22N2O4/c1-11(2)12-7-9-13(10-8-12)16(21)19-20-17(22)14-5-3-4-6-15(14)18(23)24/h3-4,7-11,14-15H,5-6H2,1-2H3,(H,19,21)(H,20,22)(H,23,24)
• InChI Key: IXECRYIURURBIM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C(=O)NNC(=O)C2CC=CCC2C(=O)O
• Molecular Formula: C18H22N2O4
• Molecular Weight: 330.4 g/mol

Description

6-{[2-(4-isopropylbenzoyl)hydrazino]carbonyl}-3-cyclohexene-1-carboxylic acid, also known as PAC-1, is a small molecule compound that has been studied for its potential use in cancer treatment. PAC-1 was first synthesized in 2005 by researchers at the University of Illinois at Urbana-Champaign.

Mechanism of Action

The mechanism of action of 6-{[2-(4-isopropylbenzoyl)hydrazino]carbonyl}-3-cyclohexene-1-carboxylic acid involves the activation of procaspase-3, a protein that plays a key role in the induction of apoptosis. 6-{[2-(4-isopropylbenzoyl)hydrazino]carbonyl}-3-cyclohexene-1-carboxylic acid binds to procaspase-3 and induces its activation, leading to the initiation of the apoptotic pathway.
Biochemical and Physiological Effects:
In addition to its apoptotic effects, 6-{[2-(4-isopropylbenzoyl)hydrazino]carbonyl}-3-cyclohexene-1-carboxylic acid has been shown to have other biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro, and to induce cell cycle arrest in cancer cells. It has also been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of 6-{[2-(4-isopropylbenzoyl)hydrazino]carbonyl}-3-cyclohexene-1-carboxylic acid is that it is a small molecule compound, which makes it easier to synthesize and study in the laboratory. However, one limitation is that it has low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several potential future directions for the study of 6-{[2-(4-isopropylbenzoyl)hydrazino]carbonyl}-3-cyclohexene-1-carboxylic acid. One area of research is the development of new formulations of 6-{[2-(4-isopropylbenzoyl)hydrazino]carbonyl}-3-cyclohexene-1-carboxylic acid that improve its solubility and bioavailability. Another area of research is the investigation of the use of 6-{[2-(4-isopropylbenzoyl)hydrazino]carbonyl}-3-cyclohexene-1-carboxylic acid in combination with other cancer therapies, such as chemotherapy or radiation therapy. Additionally, further studies are needed to better understand the mechanism of action of 6-{[2-(4-isopropylbenzoyl)hydrazino]carbonyl}-3-cyclohexene-1-carboxylic acid and to identify potential biomarkers that could be used to predict patient response to treatment.

Scientific Research Applications

6-{[2-(4-isopropylbenzoyl)hydrazino]carbonyl}-3-cyclohexene-1-carboxylic acid has been studied for its potential use in cancer treatment. Specifically, it has been shown to induce apoptosis, or programmed cell death, in cancer cells. This makes it a promising candidate for the development of new cancer therapies.